Cas no 16527-88-1 (Pyridine, 1-oxide,hydrochloride (1:1))

Pyridine, 1-oxide,hydrochloride (1:1) structure
16527-88-1 structure
Product Name:Pyridine, 1-oxide,hydrochloride (1:1)
CAS No:16527-88-1
MF:C5H6ClNO
MW:131.560240268707
CID:165871
PubChem ID:13001057
Update Time:2025-04-19

Pyridine, 1-oxide,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 1-oxide,hydrochloride (1:1)
    • 1-oxidopyridin-1-ium,hydrochloride
    • pyridine 1-oxide hydrochloride
    • Pyridin-1-oxid,Hydrochlorid
    • Pyridine 1-oxide HCl
    • pyridine N-oxyde hydrochloride
    • pyridine-N-oxide hydrochloride
    • SCHEMBL904358
    • EINECS 240-594-0
    • 1-oxidopyridin-1-ium;hydrochloride
    • pyridine n-oxide hydrochloride
    • NS00086587
    • 16527-88-1
    • Inchi: 1S/C5H5NO.ClH/c7-6-4-2-1-3-5-6;/h1-5H;1H
    • InChI Key: DZJLJUXZISUCGU-UHFFFAOYSA-N
    • SMILES: Cl.[O-][N+]1C=CC=CC=1

Computed Properties

  • Exact Mass: 131.01400
  • Monoisotopic Mass: 131.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 50
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • PSA: 25.46000
  • LogP: 1.91710

Pyridine, 1-oxide,hydrochloride (1:1) Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyridine, 1-oxide,hydrochloride (1:1) Production Method

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